Cas no 866846-73-3 (1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide)

1-(2-Fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 1,2,3-triazole core, a fluorophenyl moiety, and a carboxamide group, offering versatility for further functionalization. The presence of the fluorine atom enhances metabolic stability and binding affinity, making it a valuable intermediate for drug discovery. The compound's well-defined heterocyclic framework is suitable for targeting biological pathways involving triazole-based inhibitors. Its synthetic accessibility and structural features support its use in developing novel therapeutic agents, particularly in areas requiring selective modulation of enzyme or receptor activity. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.

1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide structure

866846-73-3 structure

Product Name:1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

CAS No:866846-73-3

MF:C₁₆H₁₃FN₄O

MW:296.299026250839

CID:6466180

Update Time:2025-10-30

1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
- 1-(2-fluorophenyl)-5-methyl-N-phenyltriazole-4-carboxamide
- Inchi： 1S/C16H13FN4O/c1-11-15(16(22)18-12-7-3-2-4-8-12)19-20-21(11)14-10-6-5-9-13(14)17/h2-10H,1H3,(H,18,22)
- InChI Key： QEUQEXLECKYZEZ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2F)C(C)=C(C(NC2=CC=CC=C2)=O)N=N1

1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1605-1196-2μmol	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	2μl	$85.5	2023-05-17
Life Chemicals	F1605-1196-5μmol	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	5μl	$94.5	2023-05-17
Life Chemicals	F1605-1196-10μmol	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	10μl	$103.5	2023-05-17
Life Chemicals	F1605-1196-20μmol	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	20μl	$118.5	2023-05-17
Life Chemicals	F1605-1196-1mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	1mg	$81.0	2023-05-17
Life Chemicals	F1605-1196-2mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	2mg	$88.5	2023-05-17
Life Chemicals	F1605-1196-3mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	3mg	$94.5	2023-05-17
Life Chemicals	F1605-1196-4mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	4mg	$99.0	2023-05-17
Life Chemicals	F1605-1196-5mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	5mg	$103.5	2023-05-17
Life Chemicals	F1605-1196-10mg	1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide	866846-73-3	90%+	10mg	$118.5	2023-05-17

1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide Related Literature

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2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Additional information on 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-73-3)

The compound 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-73-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a triazole-carboxamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in areas such as oncology and central nervous system (CNS) disorders. The incorporation of a fluorine atom into the phenyl ring is a strategic modification often employed to improve the compound's pharmacokinetic profile, a topic frequently searched by professionals in medicinal chemistry and drug design.

The 1,2,3-triazole moiety in this compound is another key feature that has sparked interest. Triazoles are known for their versatility in click chemistry, a technique widely used in bioconjugation and material science. This has led to explorations of 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide in drug delivery systems and diagnostic tools, aligning with the growing trend of precision medicine. Users often search for "triazole derivatives in drug discovery" or "fluorinated triazoles applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are frequently optimized to achieve higher yields and purity, topics that are highly discussed in organic synthesis forums and patent literature. The compound's CAS No. 866846-73-3 serves as a unique identifier, enabling researchers to access detailed spectroscopic data and safety information from reputable databases.

Environmental and green chemistry considerations are also pertinent when discussing this compound. With increasing regulatory scrutiny on sustainable synthesis, researchers are exploring eco-friendly routes to produce 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide. Searches for "green synthesis of fluorinated triazoles" or "catalytic methods for amide formation" highlight the industry's shift toward environmentally benign protocols.

In conclusion, 1-(2-fluorophenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-73-3) represents a fascinating intersection of structural innovation and practical utility. Its applications span from pharmaceuticals to material science, making it a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and life sciences.